Cas no 51446-62-9 (Phosphatidylserine)

• Product Name: Phosphatidylserine
• CAS No: 51446-62-9
• MF: C₄₂H₈₂NO₁₀P
• MW: 792.074955463409
• MDL: MFCD00135635
• CID: 935341
• Update Time: 2025-06-26

Phosphatidylserine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3-((((R)-2,3-bis(stearoyloxy)propoxy)(hydroxy)phosphoryl)oxy)propanoic acid
• PHOSPHATIDYLCHOLINE(SOY)(RG)
• Distearoylphosphatidylserine
• 1,2-Distearoyl phosphatidyl serine
• 1,2-Distearoyl-sn-3-glycerophosphoserine
• (2S)-2-Amino-3-((((R)-2,3-bis(stearoyloxy)propoxy)-(hydroxy)phosphoryl)oxy)propanoic acid
• Phosphatidylserine
• PHOSPHATIDYLSERINE(SOY)(RG)
• 1,2-Distearoyl-sn-glycero-3-phosphatidylserine
• O-[{[(2R)-2-(butanoyloxy)-3-(propanoyloxy)propyl]oxy}(hydroxy)phosphoryl]-L-serine

• MDL： MFCD00135635
• Inchi： 1S/C42H82NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h38-39H,3-37,43H2,1-2H3,(H,46,47)(H,48,49)/t38-,39+/m1/s1
• InChI Key： TZCPCKNHXULUIY-RGULYWFUSA-N
• SMILES： P(=O)(O)(OC[C@@H](C(=O)O)N)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 791.56800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.5

Experimental Properties

• Color/Form: White or yellowish loose powder
• Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 560.3°C at 760 mmHg
• Flash Point: 292.7°C
• Refractive Index: 1.495
• Solubility: Insuluble (8.7E-6 g/L) (25 ºC),
• PSA: 181.49000
• LogP: 12.21020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines

Additional information on Phosphatidylserine

Comprehensive Guide to Phosphatidylserine (CAS No. 51446-62-9): Benefits, Applications, and Research Insights

Phosphatidylserine (PS), with the CAS number 51446-62-9, is a naturally occurring phospholipid that plays a critical role in cellular structure and function. As a key component of cell membranes, Phosphatidylserine is particularly abundant in the brain, where it supports cognitive health, memory, and neurotransmitter activity. This compound has garnered significant attention in recent years due to its potential benefits in brain health supplements, sports nutrition, and anti-aging formulations.

The growing interest in Phosphatidylserine is driven by its association with cognitive enhancement and stress reduction. Studies suggest that supplementation with PS may improve memory, focus, and mental clarity, making it a popular ingredient in nootropic stacks. Additionally, athletes and fitness enthusiasts are exploring its potential to reduce exercise-induced cortisol levels, thereby supporting post-workout recovery and performance optimization.

One of the most searched questions about Phosphatidylserine is: "Does Phosphatidylserine help with ADHD?" While research is ongoing, preliminary evidence indicates that PS may support attention and emotional regulation in individuals with ADHD. Another trending topic is its role in aging brain health, as it may help mitigate age-related cognitive decline by maintaining neuronal membrane integrity.

From a biochemical perspective, Phosphatidylserine (CAS No. 51446-62-9) is a glycerophospholipid with a unique structure that includes a serine head group. This structure allows it to interact with proteins and other lipids, facilitating cell signaling and apoptosis. Its amphipathic nature makes it an ideal emulsifier in pharmaceutical formulations and cosmetic products, where it enhances skin barrier function and delivery of active ingredients.

In the realm of dietary supplements, Phosphatidylserine is often derived from soy or sunflower lecithin to cater to vegan and allergen-free preferences. Consumers frequently search for "best Phosphatidylserine dosage for memory" or "Phosphatidylserine vs. other nootropics," highlighting the need for clear, science-backed guidance. Clinical trials typically recommend doses between 100–300 mg daily for cognitive support, though individual needs may vary.

Emerging applications of Phosphatidylserine include its use in functional foods and beverages, such as fortified smoothies and brain-healthy snacks. Manufacturers are also exploring its synergy with other bioactive compounds like omega-3 fatty acids and bacopa monnieri to create multi-targeted formulations. As consumer awareness grows, demand for high-purity PS (CAS No. 51446-62-9) is expected to rise, particularly in markets focused on mental wellness and healthy aging.

Quality and sourcing are critical considerations for Phosphatidylserine products. Searches for "non-GMO Phosphatidylserine" and "third-party tested PS supplements" reflect consumer priorities for transparency and safety. Reputable suppliers provide certificates of analysis (CoA) to verify purity, ensuring compliance with Good Manufacturing Practices (GMP) and regulatory standards like those set by the FDA and EFSA.

In summary, Phosphatidylserine (CAS No. 51446-62-9) is a versatile phospholipid with expanding applications in health and wellness. Its scientifically supported benefits for brain function, stress management, and cellular health make it a standout ingredient in today's nutraceutical and cosmetic industries. As research continues to uncover new potentials, PS remains a focal point for innovation in personalized nutrition and preventive healthcare.